Cas no 89635-72-3 (Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester
• CAS No: 89635-72-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 593875
• PubChem ID: 13269977
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester
• phenyl 2,2-dimethyl-3-oxopropanoate
• DTXSID70533496
• 89635-72-3

• Inchi： 1S/C11H12O3/c1-11(2,8-12)10(13)14-9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： FDGZHVJLAFDNTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(C=O)(C)C)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų